4-Ethyl-2-methoxyphenol
Cat. No. B121337
Key on ui cas rn:
2785-89-9
M. Wt: 152.19 g/mol
InChI Key: CHWNEIVBYREQRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[CH3:1][C:2](=[O:3])[c:4]1[cH:5][c:6]([O:7][CH3:8])[c:9]([OH:10])[cH:11][cH:12]1.[ClH:13]>>[CH3:1][CH2:2][c:4]1[cH:5][c:6]([O:7][CH3:8])[c:9]([OH:10])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(C(C)=O)ccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCc1ccc(O)c(OC)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
